Cas no 1361786-97-1 (3-(2,3-Dichlorophenyl)-5-fluoropicolinic acid)

• Product Name: 3-(2,3-Dichlorophenyl)-5-fluoropicolinic acid
• CAS No: 1361786-97-1
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4922885
• Update Time: 2025-10-30

3-(2,3-Dichlorophenyl)-5-fluoropicolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dichlorophenyl)-5-fluoropicolinic acid

• Inchi： 1S/C12H6Cl2FNO2/c13-9-3-1-2-7(10(9)14)8-4-6(15)5-16-11(8)12(17)18/h1-5H,(H,17,18)
• InChI Key： ZLLTWVVHURSNKF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CC(=CN=C1C(=O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2

Additional information on 3-(2,3-Dichlorophenyl)-5-fluoropicolinic acid

Recent Advances in the Study of 3-(2,3-Dichlorophenyl)-5-fluoropicolinic acid (CAS: 1361786-97-1)

3-(2,3-Dichlorophenyl)-5-fluoropicolinic acid (CAS: 1361786-97-1) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel pharmaceuticals, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's structural features, including the dichlorophenyl and fluoropicolinic acid moieties, contribute to its unique reactivity and binding affinity for specific biological targets. Recent research has explored its utility in the synthesis of inhibitors targeting protein kinases involved in inflammatory and oncogenic pathways. For instance, studies have demonstrated that derivatives of 3-(2,3-Dichlorophenyl)-5-fluoropicolinic acid exhibit potent inhibitory effects on kinases such as JAK2 and FLT3, which are implicated in myeloproliferative disorders and acute myeloid leukemia, respectively.

In addition to its role in kinase inhibition, 3-(2,3-Dichlorophenyl)-5-fluoropicolinic acid has been investigated for its potential as a building block in the design of prodrugs and other bioactive molecules. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, leveraging advances in catalytic processes and green chemistry principles. These efforts have resulted in improved scalability and cost-effectiveness, making it a more attractive candidate for large-scale pharmaceutical production.

Furthermore, preclinical studies have begun to elucidate the pharmacokinetic and pharmacodynamic profiles of 3-(2,3-Dichlorophenyl)-5-fluoropicolinic acid and its derivatives. Early results suggest favorable bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic index. Collaborative efforts between academic and industrial researchers are ongoing to explore its full potential in clinical settings.

In conclusion, 3-(2,3-Dichlorophenyl)-5-fluoropicolinic acid (CAS: 1361786-97-1) represents a promising scaffold in medicinal chemistry, with applications spanning from kinase inhibition to prodrug development. Continued research into its mechanistic insights and synthetic accessibility will likely uncover new opportunities for its use in treating a range of diseases. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this versatile compound.